2-Bromo-4-nitrophenoxyacetic acid

• IUPAC Name: 2-(2-bromo-4-nitrophenoxy)acetic acid
• InChI: InChI=1S/C8H6BrNO5/c9-6-3-5(10(13)14)1-2-7(6)15-4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key: NPVFSPBETIYFKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])Br)OCC(=O)O
• Molecular Formula: C8H6BrNO5
• Molecular Weight: 276.04 g/mol
• CAS No.: 25300-00-9

Description

2-Bromo-4-nitrophenoxyacetic acid is a synthetic compound with the CAS Number: 25300-00-9. It has a molecular weight of 276.04 and its IUPAC name is 2-(2-bromo-4-nitrophenoxy)acetic acid. It is also known as 2-Bromo-4-nitrophenyl-2-acetoxyacetate or 2-Bromo-4-nitrophenoxyethanoic acid.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C8H6BrNO5. The InChI code for this compound is 1S/C8H6BrNO5/c9-6-3-5(10(13)14)1-2-7(6)15-4-8(11)12/h1-3H,4H2,(H,11,12).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 276.04.

Scientific Research Applications

• Synthesis Techniques :

  • A novel method for synthesizing 2-Bromo-4-nitrophenol, closely related to 2-Bromo-4-nitrophenoxyacetic acid, was developed using 2-methoxy-5-nitroaniline as the starting material. This method is efficient and suitable for commercial production (Li Zi-ying, 2008).

• Pharmacological Applications :

  • Schiff base compound synthesis, involving a derivative similar to this compound, was explored for potential urease inhibitory activity and antioxidant potential, indicating applications in medicine and agriculture (Abida Zulfiqar et al., 2020).

• Environmental and Ecological Impact :

  • Research on brominated disinfection byproducts (DBPs), including compounds similar to this compound, assessed their developmental toxicity to marine life, contributing to understanding the environmental impact of these compounds (Mengting Yang & Xiangru Zhang, 2013).

• Antioxidant Properties :

  • 2-Bromo-4'-nitroacetophenone, closely related to this compound, showed antioxidant effects in a study involving C. elegans, indicating potential biomedical applications (Run-Xia Han, 2018).

• Chemical Detection and Monitoring :

  • A study on 4-Chloro-2-methylphenoxyacetic Acid (MCPA), structurally similar to this compound, focused on developing a sensor for detecting MCPA in environmental samples, which can be extrapolated to the detection of similar compounds (Tian Yu et al., 2022).

• Material Science Applications :

  • The synthesis of a Schiff base containing a derivative similar to this compound was explored for its thermal, optical, electrochemical, and morphological properties, indicating potential applications in material sciences (I. Kaya & A. Aydın, 2011).